N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: 2-[2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C25H23N3O3/c1-18-9-5-6-12-20(18)24-27-25(31-28-24)21-13-7-8-14-22(21)30-17-23(29)26-16-15-19-10-3-2-4-11-19/h2-14H,15-17H2,1H3,(H,26,29)
• InChI Key: RJKTYNVJWJFJTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=CC=CC=C3OCC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol

Description

N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as OPA-15406, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. OPA-15406 is a synthetic compound that belongs to the family of oxadiazole derivatives and has been synthesized using a multi-step chemical process.

Mechanism of Action

N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide exerts its effects through the modulation of various signaling pathways in cells. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide also activates the peroxisome proliferator-activated receptor gamma (PPARγ), which plays a role in the regulation of glucose and lipid metabolism.
Biochemical and physiological effects:
N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to have several biochemical and physiological effects. In animal models, N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to reduce inflammation and pain, improve glucose tolerance, and increase insulin sensitivity. N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been shown to have a protective effect on the heart and brain, reducing the damage caused by ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is also stable under a wide range of conditions and has a long half-life in vivo. However, N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has some limitations for use in lab experiments. It has poor solubility in water, which can limit its use in certain assays. N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide also has a relatively low potency compared to other compounds, which may require higher concentrations for effective results.

Future Directions

There are several future directions for the study of N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One potential direction is the development of N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide derivatives with improved potency and solubility. Another direction is the investigation of the mechanisms underlying the neuroprotective effects of N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. Additionally, the potential use of N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide as a therapeutic agent for the treatment of various diseases, such as diabetes and neurodegenerative disorders, warrants further exploration.
In conclusion, N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a novel compound that has shown promising results in various fields of research. Its synthesis method has been optimized to achieve high yields and purity. N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide exerts its effects through the modulation of various signaling pathways in cells, and has several biochemical and physiological effects. While N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has some limitations for use in lab experiments, there are several future directions for its study, including the development of derivatives with improved potency and solubility, and the investigation of its potential therapeutic applications.

Synthesis Methods

The synthesis of N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide involves several steps, including the condensation of 2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenol with chloroacetic acid, followed by the reaction of the resulting product with phenethylamine. The final compound is obtained by purification through column chromatography. The synthesis of N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and biotechnology. In neuroscience, N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to have a neuroprotective effect against ischemic brain injury in animal models. In pharmacology, N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs. In biotechnology, N-phenethyl-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been used as a tool to study the interaction between proteins and small molecules.